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Compound of Interest

Compound Name: Diacetone-D-glucose

Cat. No.: B1670380 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Diacetone-D-glucose (DAG), a readily available and inexpensive derivative of D-glucose, has

emerged as a valuable chiral precursor for the synthesis of a diverse range of ligands for

asymmetric catalysis. Its rigid furanose backbone provides a well-defined stereochemical

environment, enabling high levels of enantioselectivity in a variety of catalytic transformations.

These transformations are pivotal in the pharmaceutical industry for the synthesis of

enantiomerically pure drug candidates. This document provides detailed application notes and

experimental protocols for the use of diacetone-D-glucose-derived ligands in key catalytic

reactions.

Asymmetric Synthesis of Chiral Sulfoxides
Diacetone-D-glucose can be utilized as a chiral auxiliary for the diastereoselective synthesis

of sulfinate esters, which are versatile precursors to enantiomerically pure sulfoxides. The

stereochemical outcome of the sulfinylation of DAG is notably dependent on the choice of

base.

Workflow for the Synthesis of Chiral Sulfoxides from Diacetone-D-glucose:

Methodological & Application

Check Availability & Pricing
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Diastereoselective Sulfinylation

Conversion to Sulfoxide

Diacetone-D-glucose

Diastereomerically Enriched
Diacetone-D-glucose Sulfinate

R-S(O)Cl

Base (e.g., Pyridine or Hunig's Base)

Enantiomerically Pure
Chiral SulfoxideR'-MgX

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ti(OiPr)4-DAG Ligand
Complex

Chiral Titanium-Alkyl
Complex

+ Et2Zn

Et2Zn

RCHO

Transition State

+ RCHO

Chiral Zinc Alkoxide
Complex

Ethyl Transfer

+ EtZn(OiPr)

Chiral Secondary
Alcohol

Hydrolysis

EtZn(OiPr)
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Start: Prepare Reaction Mixture

Diacetone-D-glucose
Secondary Phosphine Chalcogenide

Triethylamine (Et3N)
Carbon Tetrachloride (CCl4)

Heat at 70°C
(4-24 hours)

Work-up:
- Filter

- Concentrate
- Purify (Chromatography)

Product:
Diacetone-D-glucose

Chalcogenophosphinate
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[Rh(COD)(P*-P*)]+

[Rh(H)2(P*-P*)(S)2]+

+ H2, -COD

H2

Enamide

Key Intermediate

+ Enamide

[Rh(P*-P*)(enamide)]+

[Rh(P*-P*)(product)]+

H2 Transfer

- Product, + H2

Chiral Amine
Product

Click to download full resolution via product page
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catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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